Megazol

• CAS No.: 19622-55-0
• Product Name: Megazol
• Molecular Formula: C6H6N6O2S
• Molecular Weight: 226.22 g/mol
• IUPAC Name: 5-(1-methyl-5-nitroimidazol-2-yl)-1,3,4-thiadiazol-2-amine
• Standard InChI: InChI=1S/C6H6N6O2S/c1-11-3(12(13)14)2-8-4(11)5-9-10-6(7)15-5/h2H,1H3,(H2,7,10)
• Standard InChIKey: VDZZTXBMKRQEPO-UHFFFAOYSA-N
• SMILES: CN1C(=CN=C1C2=NN=C(S2)N)[N+](=O)[O-]
• Canonical SMILES: CN1C(=CN=C1C2=NN=C(S2)N)[N+](=O)[O-]
• Appearance: Solid powder
• Description: Megazol, also known as CL 64855, is a nitroimidazole based drug that cures some protozoan infections. A study of nitroimidazoles found the drug extremely effective against T. cruzi and T. brucei which cause Chagas disease and African sleeping sickness, respectively. The drug is considerably more effective than standard benznidazole therapy (for Chagas) which is considered the gold standard. This is despite that other nitroimidazoles proved ineffective against these pathogens.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-amino-5-(1-methyl-5-nitro-2-imidazolyl)-1,3,4- thiadiazole; CL 64 855; CL 64,855; CL 64855; megazol
• Reference: 1: Carvalho AS, Salomão K, Castro SL, Conde TR, Zamith HP, Caffarena ER, Hall BS, Wilkinson SR, Boechat N. Megazol and its bioisostere 4H-1,2,4-triazole: comparing the trypanocidal, cytotoxic and genotoxic activities and their in vitro and in silico interactions with the Trypanosoma brucei nitroreductase enzyme. Mem Inst Oswaldo Cruz. 2014 Jun;109(3):315-23. Epub 2014 Mar 18. PubMed PMID: 24676659; PubMed Central PMCID: PMC4131783.; 2: Salomão K, de Souza EM, Carvalho SA, da Silva EF, Fraga CA, Barbosa HS, de Castro SL. In vitro and in vivo activities of 1,3,4-thiadiazole-2-arylhydrazone derivatives of megazol against Trypanosoma cruzi. Antimicrob Agents Chemother. 2010 May;54(5):2023-31. doi: 10.1128/AAC.01241-09. Epub 2010 Mar 15. PubMed PMID: 20231395; PubMed Central PMCID: PMC2863677.; 3: Riente RR, Souza VP, Carvalho SA, Kaiser M, Brun R, da Silva EF. Leishmanicidal activity of new megazol derivatives. Med Chem. 2009 Jul;5(4):392-7. PubMed PMID: 19689398.; 4: Carvalho AS, Menna-Barreto RF, Romeiro NC, de Castro SL, Boechat N. Design, synthesis and activity against Trypanosoma cruzi of azaheterocyclic analogs of megazol. Med Chem. 2007 Sep;3(5):460-5. PubMed PMID: 17897071.; 5: Rosselli FP, Albuquerque CN, Da Silva AB. A chemometric study of megazol derivatives with activity against Trypanosoma equiperdum. SAR QSAR Environ Res. 2006 Dec;17(6):533-47. PubMed PMID: 17162385.; 6: Carvalho SA, da Silva EF, Santa-Rita RM, de Castro SL, Fraga CA. Synthesis and antitrypanosomal profile of new functionalized 1,3,4-thiadiazole-2-arylhydrazone derivatives, designed as non-mutagenic megazol analogues. Bioorg Med Chem Lett. 2004 Dec 20;14(24):5967-70. PubMed PMID: 15546709.; 7: Nesslany F, Brugier S, Mouriès MA, Le Curieux F, Marzin D. In vitro and in vivo chromosomal aberrations induced by megazol. Mutat Res. 2004 Jun 13;560(2):147-58. PubMed PMID: 15157652.; 8: Boda C, Enanga B, Dumet H, Chauviere G, Labrousse F, Couquet C, Saivin S, Houin G, Perie J, Dumas M, Bouteille B. Plasma kinetics and efficacy of oral megazol treatment in Trypanosoma brucei brucei-infected sheep. Vet Parasitol. 2004 May 26;121(3-4):213-23. PubMed PMID: 15135860.; 9: Darsaud A, Chevrier C, Bourdon L, Dumas M, Buguet A, Bouteille B. Megazol combined with suramin improves a new diagnosis index of the early meningo-encephalitic phase of experimental African trypanosomiasis. Trop Med Int Health. 2004 Jan;9(1):83-91. PubMed PMID: 14728611.; 10: Enanga B, Ariyanayagam MR, Stewart ML, Barrett MP. Activity of megazol, a trypanocidal nitroimidazole, is associated with DNA damage. Antimicrob Agents Chemother. 2003 Oct;47(10):3368-70. PubMed PMID: 14506061; PubMed Central PMCID: PMC201145.; 11: Chauvière G, Bouteille B, Enanga B, de Albuquerque C, Croft SL, Dumas M, Périé J. Synthesis and biological activity of nitro heterocycles analogous to megazol, a trypanocidal lead. J Med Chem. 2003 Jan 30;46(3):427-40. PubMed PMID: 12540242.; 12: Poli P, Aline de Mello M, Buschini A, Mortara RA, Northfleet de Albuquerque C, da Silva S, Rossi C, Zucchi TM. Cytotoxic and genotoxic effects of megazol, an anti-Chagas' disease drug, assessed by different short-term tests. Biochem Pharmacol. 2002 Dec 1;64(11):1617-27. PubMed PMID: 12429351.; 13: Bouteille B, Chauviere G. [Use of megazol for the treatment of trypanosomiasis]. Med Trop (Mars). 1999;59(4):321-30. Review. French. PubMed PMID: 10816740.; 14: Enanga B, Ndong JM, Boudra H, Debrauwer L, Dubreuil G, Bouteille B, Chauvière G, Labat C, Dumas M, Périé J, Houin G. Pharmacokinetics, metabolism and excretion of megazol in a Trypanosoma brucei gambiense primate model of human African trypanosomiasis. Preliminary study. Arzneimittelforschung. 2000 Feb;50(2):158-62. PubMed PMID: 10719620.; 15: Barrett MP, Fairlamb AH, Rousseau B, Chauvière G, Perié J. Uptake of the nitroimidazole drug megazol by African trypanosomes. Biochem Pharmacol. 2000 Mar 15;59(6):615-20. PubMed PMID: 10677577.; 16: Enanga B, Boudra H, Chauvière G, Labat C, Bouteille B, Dumas M, Houin G. Pharmacokinetics, metabolism and excretion of megazol, a new potent trypanocidal drug in animals. Arzneimittelforschung. 1999 May;49(5):441-7. PubMed PMID: 10367107.; 17: Enanga B, Keita M, Chauvière G, Dumas M, Bouteille B. Megazol combined with suramin: a chemotherapy regimen which reversed the CNS pathology in a model of human African trypanosomiasis in mice. Trop Med Int Health. 1998 Sep;3(9):736-41. PubMed PMID: 9754669.; 18: Enanga B, Labat C, Boudra H, Chauvière G, Keita M, Bouteille B, Dumas M, Houin G. Simple high-performance liquid chromatographic method to analyse megazol in human and rat plasma. J Chromatogr B Biomed Sci Appl. 1997 Aug 29;696(2):261-6. PubMed PMID: 9323546.; 19: Jennings FW, Chauvière G, Viode C, Murray M. Topical chemotherapy for experimental African trypanosomiasis with cerebral involvement: the use of melarsoprol combined with the 5-nitroimidazole, megazol. Trop Med Int Health. 1996 Jun;1(3):363-6. PubMed PMID: 8673840.; 20: Bouteille B, Marie-Daragon A, Chauvière G, de Albuquerque C, Enanga B, Dardé ML, Vallat JM, Périé J, Dumas M. Effect of megazol on Trypanosoma brucei brucei acute and subacute infections in Swiss mice. Acta Trop. 1995 Oct;60(2):73-80. PubMed PMID: 8610542.
• PubChem Compound: 29698
• Last Modified: Nov 11 2021